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Introduction
The Cognitive Task Application (COTAPP) is a computerized assessment tool designed for the

nuanced evaluation of attention, information processing, and executive functions.[1][2][3]

Developed based on scientific research, COTAPP provides a detailed cognitive profile, making

it a valuable instrument for researchers, scientists, and professionals in drug development.[1]

This document offers a comprehensive guide to the administration of the COTAPP protocol,

data presentation, and the underlying experimental workflow.

The test is specifically designed to be engaging for children, employing a game-like interface

with a character named 'Cotapp' to guide the participant through the tasks.[1][4][5] Its adaptive

nature, where the pace is determined by the child's response time, makes it suitable for a wide

range of cognitive abilities.[4][6]

Target Audience
The COTAPP is normed for children with a mental age of 6 to 12 years.[1][2][5] It is also

applicable for children outside this chronological age range if their cognitive functioning level is

estimated to be within the 6 to 12-year-old range.[4][6] The test is utilized by psychologists,
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(ortho)pedagogues, and other professionals in settings such as mental healthcare institutions,

schools, and private practices for neuropsychological assessment.[4]

Cognitive Domains Assessed
The COTAPP battery is designed to measure a range of cognitive functions that are critical in

learning and daily life.[2][6] A detailed cognitive profile can be generated, highlighting a child's

cognitive strengths and weaknesses.[1][4] The primary domains assessed include:

Processing Speed: The time taken to perceive and react to information.

Attention: The ability to focus on relevant stimuli and ignore distractions.

Executive Control: Higher-order cognitive processes involved in planning, decision-making,

and self-regulation.

(Working) Memory: The capacity to hold and manipulate information for short periods.

Learning Speed: The rate at which new information is acquired.

Behavior During the Task: Observational metrics of the child's approach and engagement

with the test.

Experimental Protocols
Required Materials

A laptop or desktop computer with a stable internet connection.

A quiet, low-stimulus room to minimize distractions.

The COTAPP software, accessible through the online test environment.[4][6]

A comfortable chair and desk for the child.

The COTAPP observation form for the test administrator to record behavioral observations.

[4]

Step-by-Step Administration Protocol
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The COTAPP is administered individually and takes approximately 30 to 40 minutes to

complete.[4][5] The test is comprised of seven distinct blocks, each preceded by instructions

and a short practice session.[4]

Preparation:

Ensure the testing environment is quiet and free from potential distractions.

Set up the computer with the COTAPP software loaded and a stable internet connection.

Familiarize yourself with the COTAPP observation form.

Introduction and Instructions:

Seat the child comfortably in front of the computer.

Introduce the test in a child-friendly manner, explaining that they will be playing some

"brain games" with a character named 'Cotapp'.

Explain your role as the test administrator: to provide instructions, observe, and offer

support if needed.[4]

Test Execution:

Initiate the test. The cartoon character 'Cotapp' will provide on-screen instructions for

each of the seven blocks.[1][4]

Each block begins with a brief practice session to ensure the child understands the task.

[4]

The child progresses through the seven blocks independently.[4] The test is self-paced,

with the next trial presented only after the child has responded to the previous one.[4][6]

Throughout the test, the administrator should observe the child's behavior and record

relevant observations on the COTAPP observation form.[4]

Pauses and Completion:
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Results are saved intermittently, allowing for breaks if necessary without loss of data.[4]

Upon completion of all seven blocks, the test is concluded.

Post-Test:

Thank the child for their participation.

Ensure all data has been saved correctly in the online environment.

Data Presentation
The COTAPP generates a comprehensive set of data, which includes 22 basic and 46

specialized outcome parameters.[1][3] This data can be automatically normed and presented in

a detailed report.[4][6] For research and clinical purposes, it is recommended to summarize this

quantitative data in clearly structured tables for easy comparison and analysis.

Table 1: Sample Basic Output Parameters
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Cognitive
Domain

Parameter Raw Score
Normed Score
(e.g., T-score)

Percentile

Processing

Speed

Mean Reaction

Time (ms)

Reaction Time

Variability (ms)

Attention Omission Errors

Commission

Errors

Executive

Control

Inhibition Task

Accuracy (%)

Switching Task

Cost (ms)

Working Memory
N-Back Task

Accuracy (%)

Span Length

Learning Speed
Learning Curve

Slope

Table 2: Sample Specialized Output Parameters
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Cognitive Domain Parameter Description Value

Attention
Sustained Attention

Index

A measure of

performance decline

over time.

Executive Control
Post-Error Slowing

(ms)

The change in

reaction time after an

incorrect response.

Behavior Response Style Ratio

The ratio of fast,

impulsive responses

to slower, more

deliberate responses.

Visualization of Experimental Workflow
The following diagram illustrates the standardized workflow for administering the Cotapp
cognitive test protocol.
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Phase 1: Preparation

Phase 2: Administration

Phase 3: Post-Administration

Set up quiet testing environment

Prepare computer and software

Review observation form

Introduce test to child

Proceed to Administration

Child completes 7 test blocks with 'Cotapp' guidance

Administrator observes and records behavior Allow for breaks as needed

Conclude test and thank child

Complete Test

Verify data saved to online environment

Generate and analyze reports

Click to download full resolution via product page

Caption: Workflow for Cotapp Administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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